Cas no 1486032-61-4 (methyl 4-amino-3-(naphthalen-1-yl)butanoate)

• Product Name: methyl 4-amino-3-(naphthalen-1-yl)butanoate
• CAS No: 1486032-61-4
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• CID: 6483832
• PubChem ID: 66097451
• Update Time: 2025-05-23

methyl 4-amino-3-(naphthalen-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-3-(naphthalen-1-yl)butanoate
• AKOS015440253
• EN300-1857614
• 1486032-61-4

• Inchi： 1S/C15H17NO2/c1-18-15(17)9-12(10-16)14-8-4-6-11-5-2-3-7-13(11)14/h2-8,12H,9-10,16H2,1H3
• InChI Key： KOHRXJUIHBIVDF-UHFFFAOYSA-N
• SMILES： O(C)C(CC(CN)C1C=CC=C2C=CC=CC=12)=O

Computed Properties

• Exact Mass: 243.125928785g/mol
• Monoisotopic Mass: 243.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 4-amino-3-(naphthalen-1-yl)butanoate

Methyl 4-Amino-3-(Naphthalen-1-Yl)Butanoate: A Comprehensive Overview

Methyl 4-amino-3-(naphthalen-1-yl)butanoate, identified by the CAS number 1486032-61-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a naphthalene ring system, an amino group, and a butanoate ester moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug development and material science.

The synthesis of methyl 4-amino-3-(naphthalen-1-yl)butanoate involves a series of carefully designed organic reactions. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its production. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions necessary for constructing the naphthalene-containing framework. These methods not only enhance yield but also improve the overall sustainability of the synthesis process.

One of the most promising areas of research involving methyl 4-amino-3-(naphthalen-1-yl)butanoate is its potential as a building block in drug design. The presence of an amino group allows for various post-synthesis modifications, such as amidation or alkylation, which can tailor the molecule's properties for specific therapeutic applications. Recent studies have highlighted its role in modulating cellular signaling pathways, particularly those involved in inflammation and neurodegenerative diseases.

In addition to its pharmacological applications, methyl 4-amino-3-(naphthalen-1-yl)butanoate has shown potential in materials science. Its rigid naphthalene core and flexible side chains make it an attractive candidate for use in organic electronics. Researchers have investigated its ability to form self-assembled monolayers and its compatibility with various semiconductor materials. These properties suggest that it could play a role in the development of next-generation electronic devices.

The biological activity of methyl 4-amino-3-(naphthalen-1-yl)butanoate has been extensively studied using advanced techniques such as X-ray crystallography and molecular dynamics simulations. These studies have provided insights into its interaction with biological targets, such as enzymes and receptors. For example, recent findings indicate that the compound exhibits inhibitory activity against certain kinases, which are key players in cancer progression.

Moreover, the environmental impact of synthesizing and using methyl 4-amino-3-(naphthalen-1-yl)butanoate has become a topic of interest. Green chemistry principles are increasingly being applied to minimize waste and reduce energy consumption during its production. Innovations in solvent selection and reaction conditions are being explored to ensure that this compound can be produced sustainably on an industrial scale.

In conclusion, methyl 4-amino-3-(naphthalen-1-ylium)butanoate, with its unique structure and diverse functional groups, continues to be a focal point for scientific research across multiple disciplines. Its potential applications span from drug development to materials science, making it a valuable compound for future technological advancements.